Cas no 89020-11-1 (Dregeoside A11)

Dregeoside A11 structure
Dregeoside A11 structure
Product Name:Dregeoside A11
CAS No:89020-11-1
MF:C55H88O22
MW:1101.27404022217
CID:1080784
PubChem ID:131863070
Update Time:2024-10-26

Dregeoside A11 Chemical and Physical Properties

Names and Identifiers

    • Dregeoside A11
    • [ "" ]
    • C55H88O22
    • 9383AF
    • 89020-11-1
    • AKOS040762534
    • FS-8670
    • Inchi: 1S/C55H88O22/c1-24(2)19-37(59)74-50-48(71-29(7)58)40-33(55(64)18-16-32(25(3)57)54(50,55)9)14-13-30-20-31(15-17-53(30,40)8)72-38-21-34(65-10)45(26(4)68-38)75-39-22-35(66-11)46(27(5)69-39)76-52-44(63)49(67-12)47(28(6)70-52)77-51-43(62)42(61)41(60)36(23-56)73-51/h13,24,26-28,31-36,38-52,56,60-64H,14-23H2,1-12H3
    • InChI Key: MFKBDIFPRYHKES-UHFFFAOYSA-N
    • SMILES: O=C(C)OC1C2C(CC=C3C2(C)CCC(OC2CC(OC)C(OC4CC(OC)C(OC5C(O)C(OC)C(OC6C(O)C(O)C(O)C(CO)O6)C(C)O5)C(C)O4)C(C)O2)C3)C2(C(C(CC2)C(C)=O)(C)C1OC(CC(C)C)=O)O

Computed Properties

  • Exact Mass: 1100.58000
  • Monoisotopic Mass: 1100.57672443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 19
  • Complexity: 2080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 27
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 293
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 1026.1±65.0 °C at 760 mmHg
  • Flash Point: 276.7±27.8 °C
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • PSA: 292.58000
  • LogP: 2.13990
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dregeoside A11 Security Information

Dregeoside A11 Pricemore >>

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